Cas no 5461-45-0 (N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine;hydrochloride)

• Product name: N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine;hydrochloride
• CAS No: 5461-45-0
• MF: C₂₀H₃₃NO₂
• MW: 319.48152
• CID: 1590297
• PubChem ID: 24181194

N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine,hydrochloride
• hydrochloride
• N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine
• 5461-45-0
• DTXSID30969873
• N-[(2H-1,3-Benzodioxol-5-yl)methyl]dodecan-1-amine--hydrogen chloride (1/1)
• NSC-5902
• NSC5902
• N-(1,3-benzodioxol-5-ylmethyl)dodecan-1-amine;hydrochloride

• Inchi： InChI=1S/C20H33NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-21-16-18-12-13-19-20(15-18)23-17-22-19;/h12-13,15,21H,2-11,14,16-17H2,1H3;1H
• InChI Key： PYGOVIAZFPVJLK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCNCC1=CC2=C(C=C1)OCO2.Cl

Computed Properties

• Exact Mass: 319.25129
• Monoisotopic Mass: 355.227807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Experimental Properties

• Density: 0.986
• Boiling Point: 417.2°Cat760mmHg
• Flash Point: 417.2°Cat760mmHg
• Refractive Index: 1.507
• PSA: 30.49
• LogP: 6.61870